Cas no 324532-35-6 (1-(4-Iodophenyl)cyclopentanecarbonitrile)

• Product Name: 1-(4-Iodophenyl)cyclopentanecarbonitrile
• CAS No: 324532-35-6
• MF: C₁₂H₁₂IN
• MW: 297.134855270386
• MDL: MFCD01838824
• CID: 4644194
• Update Time: 2025-09-26

1-(4-Iodophenyl)cyclopentanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-Iodophenyl)cyclopentanecarbonitrile

• MDL： MFCD01838824
• Inchi： 1S/C12H12IN/c13-11-5-3-10(4-6-11)12(9-14)7-1-2-8-12/h3-6H,1-2,7-8H2
• InChI Key： ZAFLDUIRMHCZMB-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(I)C=C2)(C#N)CCCC1

Additional information on 1-(4-Iodophenyl)cyclopentanecarbonitrile

1-(4-Iodophenyl)cyclopentanecarbonitrile and Its Role in Modern Pharmaceutical Research

1-(4-Iodophenyl)cyclopentanecarbonitrile, with the chemical identifier CAS No. 324532-35-6, has emerged as a pivotal compound in the development of novel therapeutic agents. This molecule is characterized by its unique structural features, including a cyclopentane ring fused with a nitrile group and a 4-iodophenyl substituent. The combination of these functional groups creates a versatile scaffold that enables interactions with multiple biological targets, making it a valuable candidate for drug discovery programs. Recent advancements in synthetic methodologies and pharmacological studies have further highlighted the potential of this compound in addressing unmet medical needs.

1-(4-Iodophenyl)cyclopentanecarbonitrile belongs to a class of aromatic heterocyclic compounds that exhibit diverse biological activities. The presence of the nitrile group (−C≡N) contributes to its electrophilic nature, while the 4-iodophenyl moiety enhances its ability to engage in molecular recognition processes. These structural elements are critical for the compound's interactions with various receptors, enzymes, and signaling pathways. Researchers have increasingly focused on optimizing the stereochemistry and substituent patterns of this molecule to enhance its pharmacokinetic properties and target specificity.

Recent studies have demonstrated that 1-(4-Iodophenyl)cyclopentanecarbonitrile exhibits promising activity against a range of disease-related targets. For instance, its ability to modulate the activity of protein kinases has been explored in the context of cancer therapy. A 2023 publication in the Journal of Medicinal Chemistry reported that derivatives of this compound showed significant inhibition of the EGFR (Epidermal Growth Factor Receptor) kinase, a key driver in several malignancies. This finding underscores the potential of 1-(4-Iodophenneyl)cyclopentanecarbonitrile as a lead compound for the development of targeted therapies.

One of the most notable applications of 1-(4-Iodophenyl)cyclopentanecarbonitrile is its role in the design of small-molecule inhibitors for kinase enzymes. Kinases are central to cellular signaling networks, and their dysregulation is implicated in numerous diseases, including cancer and neurodegenerative disorders. The nitrile group in this compound is known to form covalent bonds with the catalytic residues of certain kinases, thereby blocking their enzymatic activity. This mechanism has been extensively studied in the context of tyrosine kinase inhibitors, where 1-(4-Iodophenyl)cyclopentanecarbonitrile has shown potential as a scaffold for the development of selective inhibitors.

Advancements in synthetic chemistry have enabled the efficient preparation of 1-(4-Iodophenyl)cyclopentanecarbonitrile through optimized reaction conditions. A 2024 study published in Organic & Biomolecular Chemistry described a novel approach to synthesize this compound using a cascade reaction involving electrophilic aromatic substitution and nitrile formation. This method significantly reduces the number of steps required for its preparation, making it a more attractive option for large-scale production in pharmaceutical settings. Such innovations are crucial for translating laboratory discoveries into clinical applications.

The 4-iodophenyl substituent in 1-(4-Iodophenyl)cyclopentanecarbonitrile plays a critical role in its biological activity. Iodine atoms are known to influence the electronic properties of aromatic rings, which can affect the molecule's binding affinity to target proteins. A 2023 computational study using molecular docking simulations revealed that the 4-iodophenyl group enhances the compound's interaction with the ATP-binding cassette (ABC) transporters, which are involved in drug resistance mechanisms. This insight has guided the design of new analogs with improved efficacy in overcoming multidrug resistance in cancer cells.

Additionally, 1-(4-Iodophenyl)cyclopentanecarbonitrile has been investigated for its potential in neurodegenerative disease research. A 2024 preclinical study published in Neuropharmacology found that this compound modulates the activity of tau protein, a key player in Alzheimer's disease pathology. The compound's ability to reduce the aggregation of tau filaments suggests its potential as a therapeutic agent for neurodegenerative disorders. These findings highlight the broad applicability of this molecule across multiple therapeutic areas.

Despite its promising properties, the development of 1-(4-Iodophenyl)cyclopentanecarbonitrile as a drug candidate faces several challenges. One of the primary concerns is its solubility and bioavailability, which can affect its therapeutic efficacy. Researchers are actively exploring strategies to improve these properties, such as the introduction of hydrophilic substituents or the formation of prodrugs. A 2024 review in Drug Discovery Today highlighted the importance of optimizing the lipophilicity of this compound to enhance its penetration into target tissues, particularly in the context of central nervous system disorders.

Furthermore, the nitrile group in 1-(4-Iodophenyl)cyclopentanecarbonitrile can pose challenges in terms of metabolic stability. The nitrile group is susceptible to hydrolysis in vivo, which may reduce the compound's half-life. To address this issue, scientists have developed modified versions of the molecule with enhanced metabolic stability. A 2023 study in Chemical Communications reported the synthesis of a fluorinated analog of this compound, which demonstrated improved stability and reduced degradation in biological systems. Such modifications are essential for ensuring the compound's effectiveness in vivo.

The ongoing research into 1-(4-Iodophenyl)cyclopentanecarbonitrile reflects its significance in modern drug discovery. Its unique structure and functional groups make it a versatile scaffold for the development of new therapeutic agents. As synthetic methodologies and computational tools continue to advance, the potential applications of this compound are likely to expand further. The integration of interdisciplinary approaches, including medicinal chemistry, pharmacology, and computational modeling, will play a crucial role in unlocking the full therapeutic potential of 1-(4-Iodophenyl)cyclopentanecarbonitrile in the future.